4-(2,4-Dimethylphenyl)sulfanylaniline
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Overview
Description
“4-(2,4-Dimethylphenyl)sulfanylaniline” is a chemical compound with the molecular formula C14H15NS . It is used in various scientific research and development activities.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with two methyl groups and a sulfanyl group attached to an aniline . The exact structure can be determined using techniques like X-ray crystallography .Scientific Research Applications
Applications in Chromatography and Nitrate Analysis
4-(2,4-Dimethylphenyl)sulfanylaniline and its derivatives have been utilized in the field of chromatography. Specifically, compounds like 2,4-dimethylphenol have been employed in gas chromatography for nitrate determination. This application takes advantage of the high reactivity of these compounds and their ability to form unique derivatives for precise analysis (Englmaier, 1983).
Role in Synthesis of Complex Compounds
The derivatives of this compound have been pivotal in synthesizing complex chemical structures. For example, compounds involving dimethylphenyl have been crucial in creating zirconium complexes and phosphinamine compounds with unique structural features (Naktode, Kottalanka, & Panda, 2012).
Development of Novel Dyes
This chemical has found significant use in the development of novel dyes, particularly in the textile industry. Derivatives of this compound have been used to create disperse dyes for dyeing polyester fibers, offering a range of colors and good fastness properties (Iyun, Bello, Abayeh, Jauro, & Shode, 2015).
Electrochemical Studies and Corrosion Inhibition
Another application is in the field of electrochemistry, where compounds like 4-(2-amino-4,5-dimethylphenyl)imino)methyl)benzaldehyde have been synthesized as environmentally benign corrosion inhibitors. These compounds show high efficiency in protecting metals like mild steel in acidic environments (Kumar, Chopra, & Singh, 2017).
Contribution to Polymer Science
In polymer science, derivatives of this compound have been instrumental in creating new polyamides and polyimides with high glass transition temperatures, showcasing the versatility of this compound in advanced material development (Liaw, Hsu, Chen, & Lin, 2002).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-(2,4-dimethylphenyl)sulfanylaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NS/c1-10-3-8-14(11(2)9-10)16-13-6-4-12(15)5-7-13/h3-9H,15H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHLEFMACARWAG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)SC2=CC=C(C=C2)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.